1-(2,3-dimethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C18H20N6O4/c1-26-13-9-7-12(8-10-13)24-16(21-22-23-24)11-19-18(25)20-14-5-4-6-15(27-2)17(14)28-3/h4-10H,11H2,1-3H3,(H2,19,20,25)
• InChI Key: GAALJSZYIVVJRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C18H20N6O4
• Molecular Weight: 384.4 g/mol

Description

1-(2,3-dimethoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea is a chemical compound that has been the subject of significant scientific research. This compound is of interest due to its potential applications in the field of medicine, particularly in the treatment of various diseases. In

Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives are synthesized through various chemical reactions, including condensation and characterization techniques such as NMR, IR spectroscopy, and X-ray crystallography. These methods provide insights into the compound's molecular structure, enabling further exploration of its properties and potential applications (Rani et al., 2014).

Structural Studies

Research includes investigations into the intermolecular interactions within crystal structures of related tetrazole derivatives. These studies highlight the importance of hydrogen bonding and electrostatic interactions in determining the molecular packing and stability of these compounds in the solid state (Rayat et al., 2009).

Antimicrobial and Anticancer Properties

Certain derivatives have been evaluated for their antimicrobial properties, indicating potential applications in the development of new antimicrobial agents. Additionally, some studies focus on the antiproliferative effects of urea derivatives against various cancer cell lines, suggesting their use as anticancer agents (Feng et al., 2020).

Enzyme Inhibition and Biological Evaluation

Urea derivatives have been synthesized and tested for their enzyme inhibitory activities, including urease and β-glucuronidase, and for their effects on cancer cell lines. These studies contribute to the understanding of the compound's potential therapeutic applications and its role in drug discovery (Mustafa et al., 2014).

Molecular Docking Studies

Docking studies have been conducted to understand the interaction of tetrazole derivatives with biological targets, such as the cyclooxygenase-2 enzyme. These findings are essential for designing molecules with improved biological activities and specificity (Al-Hourani et al., 2015).